Cas no 2172633-66-6 (ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate
• CAS No: 2172633-66-6
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 6323973
• PubChem ID: 165745812
• Update Time: 2025-05-20

ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate
• 2172633-66-6
• EN300-1460218

• Inchi： 1S/C12H12ClNO4/c1-3-18-12(15)6-8(2)9-4-5-10(13)11(7-9)14(16)17/h4-7H,3H2,1-2H3/b8-6-
• InChI Key： YAEFZKUYYHTBJK-VURMDHGXSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])/C(=C\C(=O)OCC)/C

Computed Properties

• Exact Mass: 269.0454856g/mol
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.1Ų

Additional information on ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate

Introduction to Ethyl (2Z)-3-(4-Chloro-3-Nitrophenyl)But-2-enoate (CAS No. 2172633-66-6)

Ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate, a compound with the chemical formula C₁₀H₉Cl₂NO₅, is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both chloro and nitro substituents on the aromatic ring, along with the enone functional group, makes it a versatile intermediate for synthesizing more complex molecules.

The CAS number 2172633-66-6 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study. Ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate is particularly of interest in the development of novel pharmaceutical agents. Its structural features suggest potential biological activity, which has been explored in recent years through both computational and experimental approaches.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both electron-withdrawing and electron-donating groups. The 4-chloro-3-nitrophenyl moiety in ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate is a prime example of such a structure. This combination of substituents can influence the electronic properties of the molecule, making it an attractive candidate for further functionalization.

The enone functional group is another key feature of this compound. Enones are known for their reactivity in various organic transformations, including Michael additions, aldol reactions, and cycloadditions. These reactions are crucial in constructing complex molecular architectures, which are often required for the development of new drugs. The ethyl ester group at the other end of the molecule provides an additional handle for further chemical modifications, allowing for the exploration of diverse derivatives.

Recent studies have highlighted the importance of bioactive molecules with aromatic rings substituted by halogen atoms. The chloro and nitro groups in ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate can serve as anchors for interactions with biological targets. This has led to investigations into its potential as a scaffold for drug discovery. For instance, computational studies have suggested that such compounds might exhibit inhibitory activity against certain enzymes or receptors involved in diseases like cancer or inflammation.

The synthesis of ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate involves multi-step organic reactions that require careful optimization. The starting materials typically include commercially available aromatic precursors that undergo halogenation, nitration, and condensation reactions to form the desired product. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve yields and selectivity.

In addition to its pharmaceutical potential, ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate has shown promise in material science applications. The rigid structure provided by the aromatic ring and the conjugated system of the enone moiety make it a candidate for use in organic electronics or as a precursor for liquid crystals. These applications are particularly relevant in an era where sustainable and efficient materials are highly sought after.

The study of ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate also contributes to our understanding of fundamental chemical principles. Researchers are exploring how different substituents affect the reactivity and stability of molecules, which can inform the design of future synthetic strategies. This knowledge is crucial for advancing both academic research and industrial applications.

As our understanding of molecular interactions grows, so does the potential for discovering new therapeutic agents. Ethyl (2Z)-3-(4-chloro-3-nitrophenyl)but-2-enoate represents just one example of how structurally diverse compounds can lead to novel discoveries. By continuing to investigate its properties and exploring new synthetic pathways, scientists may uncover exciting opportunities in medicine and beyond.